Cas no 696660-25-0 (2-Propen-1-amine, N-[1-methyl-2-(phenylthio)ethyl]-)

• Product Name: 2-Propen-1-amine, N-[1-methyl-2-(phenylthio)ethyl]-
• CAS No: 696660-25-0
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 1738790
• Update Time: 2024-11-27

2-Propen-1-amine, N-[1-methyl-2-(phenylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, N-[1-methyl-2-(phenylthio)ethyl]-

• Inchi： 1S/C12H17NS/c1-3-9-13-11(2)10-14-12-7-5-4-6-8-12/h3-8,11,13H,1,9-10H2,2H3
• InChI Key： LNEFMWAOOKNPBI-UHFFFAOYSA-N
• SMILES： C(NC(C)CSC1=CC=CC=C1)C=C

Computed Properties

• Exact Mass: 207.10831

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 308.9±25.0 °C(Predicted)
• PSA: 12.03
• pka: 8.74±0.19(Predicted)